1-[(4-Chlorophenyl)sulfonyl]-4-[(4-methoxyphenyl)sulfonyl]piperazine

• Molecular Formula: C17H19ClN2O5S2
• Molecular Weight: 430.9 g/mol
• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-4-(4-methoxyphenyl)sulfonylpiperazine
• InChI: InChI=1S/C17H19ClN2O5S2/c1-25-15-4-8-17(9-5-15)27(23,24)20-12-10-19(11-13-20)26(21,22)16-6-2-14(18)3-7-16/h2-9H,10-13H2,1H3
• InChI Key: WHPKQXPKMZQEBU-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl

Description

1-[(4-Chlorophenyl)sulfonyl]-4-[(4-methoxyphenyl)sulfonyl]piperazine, also known as CSP, is a small molecule that has been extensively studied for its potential applications in scientific research. CSP is a piperazine derivative that has two sulfonyl groups attached to it. It has a molecular weight of 446.96 g/mol and a melting point of 187-189°C.

Mechanism of Action

The mechanism of action of 1-[(4-Chlorophenyl)sulfonyl]-4-[(4-methoxyphenyl)sulfonyl]piperazine involves its ability to block voltage-gated sodium channels. This results in a decrease in the influx of sodium ions into cells, which in turn leads to a decrease in the depolarization of neuronal membranes. This makes 1-[(4-Chlorophenyl)sulfonyl]-4-[(4-methoxyphenyl)sulfonyl]piperazine a potent inhibitor of neuronal excitability, which is why it has potential applications in the treatment of neurological disorders.
Biochemical and Physiological Effects:
1-[(4-Chlorophenyl)sulfonyl]-4-[(4-methoxyphenyl)sulfonyl]piperazine has been shown to have a number of biochemical and physiological effects. In addition to its ability to block voltage-gated sodium channels, it has also been shown to inhibit the activity of the enzyme carbonic anhydrase. This enzyme is involved in the regulation of acid-base balance in the body, and its inhibition by 1-[(4-Chlorophenyl)sulfonyl]-4-[(4-methoxyphenyl)sulfonyl]piperazine could have potential applications in the treatment of conditions such as glaucoma and epilepsy.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(4-Chlorophenyl)sulfonyl]-4-[(4-methoxyphenyl)sulfonyl]piperazine is its potency as an inhibitor of voltage-gated sodium channels. This makes it a valuable tool for researchers studying the function of these channels in neuronal membranes. However, one of the limitations of 1-[(4-Chlorophenyl)sulfonyl]-4-[(4-methoxyphenyl)sulfonyl]piperazine is its relatively low solubility in aqueous solutions. This can make it difficult to work with in certain experimental conditions.

Future Directions

There are a number of potential future directions for research involving 1-[(4-Chlorophenyl)sulfonyl]-4-[(4-methoxyphenyl)sulfonyl]piperazine. One area of interest is in the development of new drugs for the treatment of neurological disorders. Another potential application is in the development of new tools for studying the function of voltage-gated sodium channels in neuronal membranes. Additionally, there is potential for 1-[(4-Chlorophenyl)sulfonyl]-4-[(4-methoxyphenyl)sulfonyl]piperazine to be used in the development of new imaging agents for use in diagnostic imaging techniques such as MRI and PET.

Synthesis Methods

The synthesis of 1-[(4-Chlorophenyl)sulfonyl]-4-[(4-methoxyphenyl)sulfonyl]piperazine involves the reaction of 4-chlorobenzenesulfonyl chloride and 4-methoxybenzenesulfonyl chloride with piperazine in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform and is typically carried out under reflux conditions. The resulting product is then purified by column chromatography.

Scientific Research Applications

1-[(4-Chlorophenyl)sulfonyl]-4-[(4-methoxyphenyl)sulfonyl]piperazine has been shown to have a wide range of potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where 1-[(4-Chlorophenyl)sulfonyl]-4-[(4-methoxyphenyl)sulfonyl]piperazine has been found to be a potent inhibitor of voltage-gated sodium channels. This makes it a potential candidate for the development of new drugs for the treatment of neurological disorders such as epilepsy and neuropathic pain.